Cas no 1155058-96-0 (2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide)

• Product Name: 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide
• CAS No: 1155058-96-0
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 824320
• PubChem ID: 43564566
• Update Time: 2025-05-19

2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide
• 2-Hydroxy-N-methyl-N-pyridin-4- ylmethyl-benzamide
• 2-Hydroxy-N-methyl-N-[(pyridin-4-yl)methyl]benzamide
• DB-347145
• 1155058-96-0
• DTXSID20656189
• 2-Hydroxy-N-methyl-N-pyridin-4-ylmethyl-benzamide
• Benzamide, 2-hydroxy-N-methyl-N-(4-pyridinylmethyl)-

• MDL： MFCD12077311
• Inchi： 1S/C14H14N2O2/c1-16(10-11-6-8-15-9-7-11)14(18)12-4-2-3-5-13(12)17/h2-9,17H,10H2,1H3
• InChI Key： QRWRWIOJVTZRTC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1O)N(C)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide

Introduction to 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide (CAS No. 1155058-96-0)

2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide, identified by its CAS number 1155058-96-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential biological activities and its role in various chemical research endeavors.

The structure of 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide consists of a benzamide core substituted with a hydroxyl group at the 2-position, a methyl group at the N-position, and a pyridine moiety at the 4-position of the methyl substituent. This particular arrangement of functional groups contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The benzamide moiety, in particular, is well-known for its role in various pharmacological applications. Studies have shown that benzamides can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties. The presence of the hydroxyl group in 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide further enhances its potential as a pharmacophore by increasing hydrogen bonding capabilities and improving solubility in biological systems.

The pyridine ring in this compound is another key feature that contributes to its biological activity. Pyridine derivatives are known to interact with various enzymes and receptors, making them valuable candidates for drug development. Specifically, the 4-pyridinemethyl group in 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide can serve as a binding site for target proteins, facilitating the development of targeted therapies.

Recent research has highlighted the importance of structure-activity relationships (SAR) in drug design. By modifying the structure of 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide, researchers can fine-tune its biological activity to achieve desired therapeutic effects. For instance, studies have shown that subtle changes in the position or type of substituents can significantly alter the potency and selectivity of the compound.

The synthesis of 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide is another area of active investigation. Researchers have developed various synthetic routes to produce this compound with high yield and purity. These synthetic methods often involve multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group interconversions. The development of efficient synthetic protocols is crucial for enabling further exploration of this compound's potential applications.

In addition to its pharmacological applications, 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide has also been studied for its role in chemical biology research. The compound's ability to interact with biological targets makes it a useful tool for studying enzyme mechanisms and receptor binding affinities. Furthermore, its structural features provide insights into how different functional groups contribute to overall biological activity.

The use of computational methods has become increasingly important in the study of compounds like 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide. Molecular modeling techniques can predict how a molecule will interact with biological targets, providing valuable information for drug design. These computational approaches are often used in conjunction with experimental data to validate hypotheses and guide further research.

The future prospects for 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide are promising. As our understanding of biological pathways continues to grow, so does the potential for developing new therapeutic agents based on this compound. Researchers are exploring various derivatives and analogs to enhance its biological activity and expand its therapeutic applications.

In conclusion, 2-Hydroxy-N-methyl-N-(pyridin-4-ylmethyl)benzamide (CAS No. 1155058-96-0) is a compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structure and functional groups make it a valuable scaffold for drug discovery and an important tool for chemical biology research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in the development of novel therapeutic agents.